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An important clarification for researchers, scientists, and drug development professionals: The

query regarding the molecular target of "Cergem" appears to stem from a misunderstanding.

Extensive research indicates that "Cergem" is not a pharmaceutical compound or a drug and

therefore does not have a "molecular target" in the traditional pharmacological sense. The term

likely refers to Ceragem, a global company that manufactures and sells FDA-cleared thermal

massage devices.

This guide will clarify the nature of Ceragem's products and their mechanism of action based

on available information. It is important to note that the following information pertains to medical

devices and their physiological effects, not the molecular interactions of a drug.

Ceragem: A Focus on Therapeutic Medical Devices
Ceragem produces a range of automated therapeutic thermal massagers. These devices are

designed to provide relief from muscle and joint pain, improve blood circulation, and promote

relaxation.[1][2] The U.S. Food and Drug Administration (FDA) has cleared Ceragem's devices

for indications such as:

Temporary relief of minor muscle and joint pain and stiffness.[3][4]

Temporary increase in local circulation.[3][4][5]

Muscle relaxation.[1][3][4][6]
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Mechanism of Action: A Physio-Therapeutic
Approach
The therapeutic effects of Ceragem devices are attributed to a combination of physical

modalities rather than a specific molecular interaction. The core mechanisms include:

Thermal Therapy: The devices utilize far-infrared rays emitted from heated jade rollers.[7]

This deep-penetrating heat can help to relax muscles and increase blood flow.[8] The

temperature of the internal projector is adjustable, typically ranging from 30°C to 60°C.[9]

Massage and Acupressure: Internal rollers move along the user's spine, providing a

massage that is customized by scanning the individual's spinal length and curvature.[7][10]

This action is intended to replicate the principles of acupressure and chiropractic stretching

to release muscle tension and reduce stiffness.[7][8]

Spinal Stretching: The devices are designed to gently stretch the spine, which may help to

alleviate pressure on spinal nerves.[7]

The logical workflow for the device's operation can be visualized as follows:
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Ceragem Device Operational Workflow
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Ceragem Device Operational Workflow

Clinical and Physiological Observations
While there is no "molecular target," some clinical studies have investigated the physiological

effects of using Ceragem's thermal massage devices. These studies suggest potential benefits

beyond the immediate physical sensations:

Increased Antioxidant Enzyme Levels: A study involving participants over 60 with lower back

pain found that spinal thermal massage, in addition to standard rehabilitative therapy, was

associated with a significant increase in the levels of antioxidant enzymes like superoxide

dismutase (SOD) and glutathione peroxidase (GPx) after eight weeks.[3][9] The study also
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noted a correlation between this increased antioxidant activity and a reduction in pain

perception.[3][9]

Enhanced Immune Response: Some clinical studies have indicated that regular use of

Ceragem devices may lead to an increase in the number and functionality of peripheral

blood natural killer (NK) cells, which are a component of the innate immune system.[11][12]

The proposed physiological response pathway based on these studies can be summarized as

follows:

Proposed Physiological Response to Ceragem Therapy

Ceragem Thermal Massage

Physiological Response
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Proposed Physiological Response Pathway

Summary of Clinical Observations
The following table summarizes the findings from a study on the effects of a spinal thermal

massage device.
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Parameter
Experimental Group
(Thermal Massage +
Standard Therapy)

Control Group (Standard
Therapy Only)

Pain Reduction (PNRS)
Greater reduction in pain

scores at 4 and 8 weeks
Less reduction in pain scores

Antioxidant Enzyme Levels

(SOD, GPx)
Significantly higher at 8 weeks No significant change

Catalase (CAT) Levels No significant change No significant change

Data sourced from a study on a spinal thermal massage device involving 116 participants aged

≥60 with lower back pain.[3][9]

Experimental Protocols
The methodologies for the clinical observations mentioned are based on standard clinical trial

and biochemical assay procedures. A generalized workflow for such a study is outlined below.

Generalized Experimental Workflow for Assessing Physiological Effects:

Participant Recruitment: Individuals meeting specific criteria (e.g., age, presence of

musculoskeletal pain) are recruited for the study.

Group Assignment: Participants are randomly assigned to an experimental group (receiving

Ceragem therapy) and a control group.

Baseline Assessment: Pre-treatment data is collected, including pain scores (e.g., using a

Pain Numeric Rating Scale - PNRS) and blood samples for baseline biochemical analysis.

Intervention: The experimental group receives regular treatment with the Ceragem device

over a defined period (e.g., 8 weeks), while the control group may receive a sham treatment

or standard care.

Follow-up Assessments: Data and blood samples are collected at specified intervals (e.g., 4

and 8 weeks) to monitor changes.
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Biochemical Analysis: Blood samples are analyzed for levels of specific biomarkers, such as

antioxidant enzymes (SOD, GPx, CAT) or immune cells (NK cells).

Statistical Analysis: The data is statistically analyzed to determine the significance of any

observed differences between the groups.

Generalized Clinical Study Workflow
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Generalized Clinical Study Workflow

In conclusion, while the term "molecular target" is not applicable to Ceragem's products, the

available evidence suggests that these medical devices exert their therapeutic effects through

a combination of heat, massage, and spinal stretching. Clinical studies have pointed to

measurable physiological responses, including pain reduction and changes in certain

biochemical markers. This information should be valuable for researchers and professionals

interested in the mechanisms and effects of such therapeutic devices.
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[https://www.benchchem.com/product/b10828642#identifying-the-molecular-target-of-
cergem]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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